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Compound of Interest

Compound Name: Oct-7-enal

Cat. No.: B009835

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling of
Oct-7-enal. It includes detailed personal protective equipment (PPE) recommendations, step-
by-step operational and disposal plans, and emergency procedures to ensure the safety of
laboratory personnel and the integrity of research.

Chemical Safety and Properties

Oct-7-enal is a flammable liquid and vapor that can cause skin and serious eye irritation.[1] It is
crucial to handle this chemical with appropriate safety measures to minimize exposure risks.

Quantitative Data Summary

The following table summarizes key quantitative data for Oct-7-enal, providing a quick
reference for safety and handling protocols.
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Property Value Source
Molecular Formula CsH140 [1112]
Molecular Weight 126.20 g/mol [1]
Boiling Point 177.9 °C at 760 mmHg [2][3]
Flash Point 53.7 °C [2][3]
Vapor Pressure 1.02 mmHg at 25°C [2][3]
Density 0.824 g/cm?3 [2][3]
Water Solubility 1.27 g/L at 20°C [3114]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory to prevent exposure to Oct-7-enal. The following
table outlines the required PPE for various laboratory operations.
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. Specifications and
Body Part Required PPE .
Recommendations

Butyl rubber gloves are
recommended for handling
aldehydes.[1] Nitrile gloves

Hands Chemical-resistant gloves may offer short-term splash
protection but should be
changed immediately upon
contact.[5][6]

ANSI Z87.1 rated safety
goggles are required. A face
shield should be worn in

Eyes Safety goggles or glasses ) ) )
conjunction with goggles when
there is a significant risk of

splashing.

A flame-resistant lab coat is
recommended. For larger
quantities or procedures with a
Body Laboratory coat high splash potential, a
chemically resistant apron or

coveralls should be worn.

All handling of Oct-7-enal
should be conducted in a
certified chemical fume hood.
[7] If a fume hood is not
Respiratory Fume hood or respirator available or if exposure limits
may be exceeded, a NIOSH-
approved respirator with an
organic vapor cartridge is

required.

Closed-toe shoes are
Feet Closed-toe shoes mandatory in all laboratory

settings.
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Operational Plan: Step-by-Step Handling Protocol

Adherence to a strict, methodical protocol is essential for the safe handling of Oct-7-enal.
Preparation

Review Safety Data Sheet (SDS): Before beginning any work, thoroughly read and
understand the SDS for Oct-7-enal.

Ensure Proper Ventilation: Verify that the chemical fume hood is functioning correctly.

Assemble all Materials: Gather all necessary equipment, including primary and secondary
containers, measuring devices, and waste containers, and place them within the fume hood.

Don Appropriate PPE: Put on all required personal protective equipment as detailed in the
PPE table.

Handling

Work Within a Fume Hood: Conduct all transfers and manipulations of Oct-7-enal inside a
certified chemical fume hood to minimize inhalation exposure.

Use Grounding Straps: When transferring large quantities of Oct-7-enal, use grounding
straps to prevent the buildup of static electricity, which could ignite the flammable vapors.

Avoid Inhalation and Contact: Use caution to avoid inhaling vapors and prevent contact with
skin and eyes.

Keep Containers Closed: Keep containers of Oct-7-enal tightly sealed when not in use.
Storage

» Store in a Cool, Dry, Well-Ventilated Area: Store Oct-7-enal in a tightly closed container in a
designated flammable liquids cabinet.

 Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere such
as nitrogen or argon to prevent oxidation.[8]

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
https://www.benchchem.com/product/b009835?utm_src=pdf-body
http://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b009835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Safe Handling Workflow for Oct-7-enal
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Caption: Workflow for the safe handling of Oct-7-enal.
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Disposal Plan

Proper disposal of Oct-7-enal and contaminated materials is critical to environmental and
personnel safety.

Waste Collection

» Designated Waste Container: Collect all Oct-7-enal waste, including contaminated
consumables, in a clearly labeled, sealed, and chemically compatible container.

e Labeling: The waste container must be labeled as "Hazardous Waste" and include the full
chemical name "Oct-7-enal".

e Segregation: Do not mix aldehyde waste with other waste streams unless specifically
instructed to do so by your institution's environmental health and safety (EHS) office.

Disposal Procedure

» Neutralization (if applicable): Some institutions may have procedures for neutralizing
aldehyde waste before disposal.[4][9] Consult your EHS office for approved neutralization
protocols. Do not attempt to neutralize without a validated procedure.

o Contact EHS: Arrange for the pickup and disposal of the hazardous waste container through
your institution's EHS department.[10]

o Documentation: Maintain a log of all hazardous waste generated and disposed of.

Emergency Procedures: Spill Response

In the event of a spill, a swift and appropriate response is crucial to mitigate hazards.
Minor Spill (less than 250 mL inside a fume hood)
» Alert Personnel: Inform others in the immediate area of the spill.

o Contain the Spill: Use absorbent pads or a spill kit to contain the spill within the fume hood.
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o Clean the Area: Wipe up the spill with absorbent material. Clean the affected area with a
detergent solution, followed by water.

o Dispose of Waste: Place all contaminated materials in a sealed bag and dispose of it as
hazardous waste.

Major Spill (greater than 250 mL or any spill outside a fume hood)
o Evacuate: Immediately evacuate the area.
o Alert Others and Isolate: Alert others in the laboratory and restrict access to the spill area.

o Contact Emergency Services: Contact your institution's emergency response team or EHS
office.

e Provide Information: Be prepared to provide the name of the chemical, the approximate
guantity spilled, and the location.
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Emergency Response for Oct-7-enal Spill
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Caption: Decision tree for responding to an Oct-7-enal spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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